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Compound of Interest

Compound Name: Diethylene glycol divinyl ether

Cat. No.: B1630515 Get Quote

An In-depth Technical Guide to the Health and Safety of Diethylene Glycol Divinyl Ether

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience

and should not be used as a substitute for a formal safety data sheet (SDS) or professional

safety consultation. Always refer to the specific SDS provided by the manufacturer and follow

all applicable safety regulations.

Chemical Identification and Physical Properties
Diethylene glycol divinyl ether (DEGDVE) is an organic compound used as a reactive

diluent, cross-linking agent, and chemical intermediate in the formulation of UV-curable

coatings, inks, adhesives, and in polymer production.[1][2][3] Its bifunctional nature, containing

two vinyl ether groups, allows for rapid polymerization.[1]

Table 1: Chemical and Physical Properties of Diethylene Glycol Divinyl Ether
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Property Value Source(s)

CAS Number 764-99-8 [4][5]

Molecular Formula C₈H₁₄O₃ [5]

Molecular Weight 158.19 g/mol

Appearance Colorless liquid [4][5]

Odor Mild, faint ether-like [5]

Melting Point -24 °C / -11.2 °F [5]

Boiling Point
168 °C / 334.4 °F at 760

mmHg
[6]

Flash Point 71 °C / 159.8 °F (closed cup)

Autoignition Temperature 190 °C / 374 °F [6]

Density 0.968 g/mL at 25 °C

Vapor Pressure 25 mmHg at 100 °C [6]

Water Solubility 14 g/L at 20 °C

log P (octanol/water) 0.23 [5]

Toxicological Profile
The toxicological properties of diethylene glycol divinyl ether have not been exhaustively

investigated.[4][6] However, available data from acute toxicity studies provide a baseline for

assessing its potential hazards.

Table 2: Acute Toxicity Data for Diethylene Glycol Divinyl Ether

Test Species Route Result Source(s)

LD₅₀ Rat Oral 3730 mg/kg [4][6]

LD₅₀ Rat Dermal > 2000 mg/kg [5][6]
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Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[5]

Ecotoxicological Information
DEGDVE's impact on aquatic life has been evaluated to understand its environmental footprint.

Table 3: Ecotoxicity Data for Diethylene Glycol Divinyl Ether

Test Species Duration Result Source(s)

LC₅₀
Freshwater Fish

(Danio rerio)
96 h 450 - 970 mg/L [5][7]

EC₅₀

Aquatic

Invertebrates

(Daphnia magna)

48 h > 100 mg/L [5][7]

EC₅₀

Algae

(Pseudokirchneri

ella subcapitata)

72 h 313 mg/L [7]

EC₂₀ Activated Sludge 30 min > 100 mg/L [7]

This substance is not considered to be persistent, bioaccumulative, and toxic (PBT), or very

persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.[4]

Hazard Identification and Classification
Based on the Globally Harmonized System (GHS), DEGDVE is classified with the following

hazards:

Table 4: GHS Hazard Classification
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Hazard Class Hazard Statement Signal Word

Flammable Liquids H227: Combustible liquid Warning

Acute Toxicity, Oral
H303: May be harmful if

swallowed
Warning

Skin Corrosion/Irritation H315: Causes skin irritation Warning

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation
Warning

Source:[4]

Experimental Protocols
Detailed protocols for the specific toxicological studies cited are not publicly available.

However, a standard methodology, such as the OECD Guideline for the Testing of Chemicals,

No. 420 (Acute Oral Toxicity - Fixed Dose Procedure), is typically followed.

Methodology: OECD 420 - Acute Oral Toxicity

Principle: The test identifies a dose causing evident toxicity but not mortality to determine a

fixed dose level.

Animals: Healthy, young adult rats of a standard laboratory strain are used. They are fasted

prior to dosing.

Dose Administration: The substance is administered in a single dose by gavage using a

stomach tube or a suitable intubation cannula.

Procedure:

A sighting study is performed to determine the appropriate starting dose. A single animal is

dosed at a specific level (e.g., 300 mg/kg).

If the animal survives, four additional animals are dosed at the same level.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.chemicalbook.com/msds/diethylene-glycol-divinyl-ether.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If the animal in the sighting study dies, the next lower fixed dose level is chosen for the

main study.

Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,

fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous

systems, and somatomotor activity), and body weight changes for at least 14 days.

Pathology: A gross necropsy is performed on all animals at the end of the observation

period.

Data Analysis: The results are used to classify the substance according to its acute oral

toxicity. The LD₅₀ is determined based on the dose at which mortality is observed.

Preparation Sighting Study
Main Study Analysis & Classification

Select healthy, young adult rats Fast animals overnight Prepare DEGDVE formulation Administer starting dose
(e.g., 300 mg/kg) to one rat Observe for 48 hours

Dose 4 more rats at selected level

Animal survives

Animal dies (select lower dose)

Observe all animals
for 14 days

Record clinical signs,
body weight, mortality Perform gross necropsy Analyze data and

determine LD50 Classify substance per GHS

Click to download full resolution via product page

Workflow for an acute oral toxicity study (e.g., OECD 420).

Signaling Pathways
Information regarding the specific signaling pathways involved in the toxicology of diethylene
glycol divinyl ether is not extensively documented in publicly available literature. The

observed irritation effects are likely due to direct chemical interactions with cellular membranes

and proteins in the skin and eyes, leading to localized inflammatory responses. Systemic

toxicity, if it occurs, would likely involve metabolic pathways, but detailed mechanistic studies

are required to elucidate these processes.

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to ensure safety.

7.1 Handling
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Work in a well-ventilated area to avoid inhalation of vapor or mist.[4][7]

Keep away from heat, sparks, open flames, and other sources of ignition.[4][6]

Take measures to prevent the buildup of electrostatic charge.[4]

Avoid contact with skin and eyes.[7]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[5]

7.2 Storage

Store in a cool, dry, and well-ventilated place.[4][5]

Keep containers tightly closed.[4][5]

The material is light-sensitive and should be stored accordingly.[4]

Store away from incompatible materials, such as strong oxidizing agents.[4][6]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are essential to minimize exposure.

Engineering Controls: Ensure adequate ventilation, especially in confined areas.[6] Handle in

accordance with good industrial hygiene and safety practices.[4]

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved chemical safety goggles.[4]

Skin Protection: Handle with chemical-resistant gloves that satisfy EN 374 specifications.[4]

[7] Wear impervious clothing to prevent skin contact.[4]

Respiratory Protection: If a risk assessment indicates that air-purifying respirators are

necessary, use a full-face respirator with appropriate multi-purpose combination (US) or type
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ABEK (EN 14387) respirator cartridges.[4] For sole protection, a full-face supplied-air

respirator should be used.[4]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Remove contaminated clothing Rinse cautiously with water
for several minutes Rinse mouth with water

Give artificial respiration
if not breathing

Consult a Physician

Wash off with soap
and plenty of water

Remove contact lenses,
if present and easy to do Do NOT induce vomiting

Click to download full resolution via product page

First aid decision-making flowchart for exposure incidents.

Inhalation: Move the person into fresh air.[4] If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[4][5]

Skin Contact: Wash the affected area with soap and plenty of water.[4] Consult a physician if

irritation persists.[4]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids.[5] Remove contact lenses if it is safe to do so.[4] Seek

medical attention.[5]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[4] Never give anything by

mouth to an unconscious person.[4] Seek immediate medical attention.[4][5]

Fire Fighting and Accidental Release Measures
10.1 Fire Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][5] Water mist can be used to cool unopened containers.[5]

Specific Hazards: The substance is a combustible liquid.[4] Vapors may accumulate in low-

lying areas and form explosive concentrations.[4] Containers are at risk of exploding when

heated.[5] Hazardous decomposition products include carbon oxides.[4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4][5]

10.2 Accidental Release Measures

Personal Precautions: Use appropriate personal protective equipment (PPE).[4] Avoid

breathing vapors, mist, or gas.[4] Remove all sources of ignition.[4]

Environmental Precautions: Prevent the substance from entering drains or waterways.[4]

Containment and Cleanup: Contain the spillage.[4] Collect the material using an electrically

protected vacuum cleaner or by wet-brushing and place it in a suitable, closed container for

disposal according to local regulations.[4]
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Immediate Safety Actions

Containment & Cleanup

Disposal

Spill Detected

Remove all ignition sources
(heat, sparks, flames)

Ensure adequate ventilation

Don appropriate PPE
(gloves, goggles, respirator if needed)

Evacuate non-essential personnel

Stop leak if safe to do so

Prevent entry into drains/waterways

Contain and collect with
non-combustible absorbent material

Place in sealed container for disposal

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Logical workflow for responding to an accidental spill.
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Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: The substance is stable under recommended storage conditions.[4][5][6]

Possibility of Hazardous Reactions: Hazardous polymerization does not occur.[6]

Conditions to Avoid: Heat, flames, and sparks are to be avoided.[4][6]

Incompatible Materials: Avoid contact with strong oxidizing agents.[4][6]

Hazardous Decomposition Products: Under fire conditions, carbon oxides may be formed.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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